Cas no 886895-91-6 (1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 886895-91-6
• MF: C₂₅H₂₃N₅O₃
• MW: 441.481825113297
• CID: 5477600
• Update Time: 2025-07-10

1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(2-methylphenyl)-2-(3-oxobutan-2-yl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C25H23N5O3/c1-15-10-8-9-13-19(15)30-20(18-11-6-5-7-12-18)14-28-21-22(26-24(28)30)27(4)25(33)29(23(21)32)16(2)17(3)31/h5-14,16H,1-4H3
• InChI Key： AZYYNPHAZJQZNU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4C([H])([H])[H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])(C(C([H])([H])[H])=O)C([H])([H])[H])=O

Additional information on 1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 886895-91-6)

The compound 1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 886895-91-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This structurally complex purine derivative has attracted significant attention due to its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships.

Current research indicates that this compound exhibits selective binding affinity towards specific protein targets involved in inflammatory and proliferative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on certain kinase enzymes, with IC50 values in the low micromolar range. The presence of both the imidazopurine core and the 3-oxobutan-2-yl substituent appears crucial for maintaining this biological activity, as revealed by comprehensive structure-activity relationship (SAR) analyses.

Significant progress has been made in understanding the compound's metabolic stability and drug-like properties. Recent in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies show that 1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione demonstrates moderate plasma protein binding and acceptable metabolic stability in human liver microsomes, suggesting potential for further development as a therapeutic agent. However, solubility remains a challenge that requires formulation optimization.

Several research groups have reported synthetic routes to this compound, with recent improvements in yield and purity. A 2024 publication in Organic Process Research & Development describes a novel catalytic asymmetric synthesis method that achieves >90% enantiomeric excess, addressing previous issues with stereochemical control. This advancement is particularly important as the compound's biological activity appears to be stereospecific.

Preliminary in vivo studies in rodent models have shown promising results in disease models of inflammation and certain proliferative disorders. The compound demonstrated dose-dependent efficacy with minimal observed toxicity at therapeutic doses. These findings, presented at the 2024 American Chemical Society National Meeting, suggest potential clinical applications warranting further investigation.

Future research directions include optimization of the lead compound through medicinal chemistry approaches, comprehensive toxicological evaluation, and investigation of potential combination therapies. The unique structural features of 1-methyl-8-(2-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione continue to make it an interesting subject for both basic research and drug development efforts in the chemical biology and pharmaceutical communities.